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Compound of Interest

Compound Name: Eosin Y disodium

Cat. No.: B8006750 Get Quote

An In-depth Technical Guide to the Stability and Storage of Eosin Y Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for Eosin Y disodium salt. Understanding these parameters is critical for ensuring

the integrity and performance of this widely used dye in research, diagnostics, and various

industrial applications. The information presented is based on a thorough review of technical

data sheets and scientific literature.

Chemical and Physical Properties
Eosin Y disodium salt is a xanthene dye, a brominated derivative of fluorescein. It is a red to

brownish-red powder that is freely soluble in water and ethanol[1][2].

Table 1: Physical and Chemical Properties of Eosin Y Disodium Salt
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Property Value References

Appearance

Red or gold colored,

homogenous free flowing

powder

[1]

Molecular Formula C₂₀H₆Br₄Na₂O₅ [1][2]

Molecular Weight 691.88 g/mol [2]

Melting Point >300°C [1]

Auto Ignition Temp. 363°C [1]

Density 1.02 g/mL at 20°C [1]

Solubility in Water 300 g/L at 20°C [3]

pH (1% solution) 9.2 [3]

Dye Content ≥ 88-90% [1][2]

Absorption Max (λmax) 526 nm [4]

Emission Max (λmax) 544 nm [4]

Stability of Solid Eosin Y Disodium Salt
The solid form of Eosin Y disodium salt is generally stable under normal conditions[5].

However, its stability can be compromised by several environmental factors.

Factors Affecting Solid Stability
Moisture: The compound is moisture-sensitive[5]. Exposure to humidity can lead to caking

and degradation. The product should be discarded if it is no longer free-flowing[1].

Light: Eosin Y is light-sensitive and should be protected from light to prevent

photodegradation[1].

Temperature: While stable at room temperature, excessive heat should be avoided[5].
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Incompatible Materials: Contact with strong oxidizing agents, strong acids, alkaline

substances, and strong reducing agents should be avoided as they can cause chemical

degradation[5].

Recommended Storage Conditions for Solid Form
To ensure maximum shelf life and performance, the following storage conditions are

recommended.

Table 2: Recommended Storage Conditions for Solid Eosin Y Disodium Salt

Parameter Recommendation Rationale References

Temperature

Below 30°C; Cool, dry

place. For long-term

(≥ 4 years), -20°C is

suggested.

To prevent thermal

degradation.
[1][4][5]

Humidity
Low humidity

environment.

The compound is

moisture-sensitive.
[1][5]

Light Protect from light.
To prevent

photodegradation.
[1]

Container
Tightly sealed/closed

original container.

To protect from

moisture and

contamination.

[1][3][5]

Ventilation Well-ventilated area.
General laboratory

safety practice.
[5]

A logical workflow for the storage of solid Eosin Y disodium salt is presented below.
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Figure 1: Decision workflow for proper storage of solid Eosin Y.

Stability of Eosin Y in Solution
The stability of Eosin Y in solution is more complex and is influenced by a variety of factors.

Factors Affecting Solution Stability
Solvent: Eosin Y is commonly dissolved in water or ethanol[1]. Alcoholic solutions are

flammable and may form explosive peroxides over time[6].

Concentration: The stability of staining solutions can depend on the concentration of the

dye[7].
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pH: While having minimal pH dependence at physiological pH, the degradation kinetics are

influenced by pH. Degradation is reportedly slower at alkaline pH (11.0) compared to acidic

pH (3.0)[4][8].

Light: This is the most significant factor for solution instability. Eosin Y degrades rapidly

under illumination, especially with wavelengths near its absorbance maximum (526 nm)[8].

The degradation mechanism is dependent on the presence of oxygen[8].

Presence of Other Substances: Buffer molarity and the presence of stabilizers like

dimethylsulfoxide (DMSO) can affect stability[7]. The presence of other dyes or reactive

species can also lead to degradation[9].

Degradation Pathways
Photodegradation of Eosin Y proceeds via different mechanisms depending on the presence of

oxygen.

Oxic Conditions (Presence of Oxygen): In the presence of oxygen, photoexcited Eosin Y can

lead to the formation of reactive oxygen species (ROS), such as singlet oxygen and hydroxyl

radicals[8][10]. These highly reactive species then attack the conjugated xanthene core of

the dye, causing a breakdown of the chromophore and leading to complete discoloration

(bleaching)[8].

Anoxic Conditions (Absence of Oxygen): Under anoxic conditions, the primary degradation

pathway involves a debromination process. In this case, the core chromophore structure

remains largely intact, and consequently, the color of the solution is mostly preserved[8].

The distinct photodegradation pathways are visualized below.
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Figure 2: Photodegradation pathways of Eosin Y.

Recommended Storage for Solutions
Prepared Eosin Y solutions, whether aqueous or alcoholic, have a typical shelf life of 4-6

months under proper storage conditions[11].

Table 3: Recommended Storage Conditions for Eosin Y Solutions
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Parameter Recommendation Rationale References

Temperature +15°C to +25°C. To maintain stability. [11]

Light
Store in the dark;

avoid direct sunlight.

To prevent rapid

photodegradation.
[11]

Container
Tightly closed

container.

To prevent

evaporation and

contamination.

[11]

Freezing Do not freeze.

To prevent

precipitation and

concentration

changes.

[11]

Experimental Protocols for Stability Assessment
Several analytical techniques can be employed to assess the stability of Eosin Y. The choice of

method depends on the specific stability aspect being investigated (e.g., photodegradation,

thermal stability, chemical compatibility).

Table 4: Methodologies for Eosin Y Stability Testing
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Technique Purpose Typical Protocol References

UV-Vis

Spectrophotometry

To monitor

concentration

changes and

discoloration.

The absorbance of the

Eosin Y solution is

measured over time at

its λmax (517-526

nm). A decrease in

absorbance indicates

degradation.

[8][12]

High-Performance

Liquid

Chromatography

(HPLC)

To separate and

quantify Eosin Y and

its degradation

products.

An appropriate

column (e.g., C18)

and mobile phase are

used to separate

Eosin Y from potential

impurities or

degradation products.

Peak area is used for

quantification.

[13]

Liquid

Chromatography-

Mass Spectrometry

(LC-MS)

To identify the

structure of

degradation products.

This technique

couples the

separation power of

HPLC with the mass

analysis capabilities of

MS to identify the

molecular weights and

fragmentation patterns

of degradation

products, aiding in

pathway elucidation.

[8]

Image Analysis To assess the staining

performance of aged

solutions.

Biological samples

(e.g., blood smears)

are stained with the

Eosin Y solution at

different time points.

The quality of the

stain is evaluated

[7]
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using an image

analysis computer to

measure color

intensity and

distribution.

An example of a general experimental workflow for assessing the photodegradation of an

Eosin Y solution is provided below.

Prepare Eosin Y Solution
in desired solvent/buffer

Initial Analysis (t=0)
- UV-Vis Scan

- HPLC

Expose solution to
controlled light source

Store Dark Control
(Protected from light)

Take aliquots at
defined time intervals

Analyze Aliquots
- UV-Vis Scan

- HPLC

Plot Data
(e.g., Absorbance vs. Time)
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Analyze Dark Control
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Figure 3: Experimental workflow for a photodegradation study.
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Conclusion
The stability of Eosin Y disodium salt is excellent in its solid form when stored properly in a

cool, dry, dark place and protected from incompatible materials. In solution, Eosin Y is

significantly less stable, with light being the primary driver of degradation. The degradation

pathway is highly dependent on the presence of oxygen. For researchers, scientists, and drug

development professionals, adherence to the recommended storage conditions is paramount

to ensure the reliability and reproducibility of experimental results that depend on the integrity

of this vital dye. Regular quality control checks, especially for prepared solutions, are advisable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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